Cas no 825652-09-3 (2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]-)
![2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]- structure](https://www.kuujia.com/scimg/cas/825652-09-3x500.png)
825652-09-3 structure
Product name:2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]-
CAS No:825652-09-3
MF:C26H37N5O5Si
MW:527.687987089157
CID:687590
2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]-
- 2-Furancarboxamide, N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2 -methyl-5-(trimethylsilyl)phenoxy]-
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- Inchi: 1S/C26H37N5O5Si/c1-17-10-11-18(37(6,7)8)16-20(17)36-21-13-12-19(35-21)23(32)28-22-24(33-4)29-26(30-25(22)34-5)27-14-9-15-31(2)3/h10-13,16H,9,14-15H2,1-8H3,(H,28,32)(H,27,29,30)
- InChI Key: VHOBJWNCTZMJJT-UHFFFAOYSA-N
- SMILES: O1C(OC2=CC([Si](C)(C)C)=CC=C2C)=CC=C1C(NC1=C(OC)N=C(NCCCN(C)C)N=C1OC)=O
2-Furancarboxamide,N-[2-[[3-(dimethylamino)propyl]amino]-4,6-dimethoxy-5-pyrimidinyl]-5-[2-methyl-5-(trimethylsilyl)phenoxy]- Related Literature
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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